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Compound of Interest

Compound Name: 2-Chloroethyl acrylate

Cat. No.: B1583066 Get Quote

In the landscape of polymer science, particularly for biomedical and drug delivery applications,

the choice of monomer is a critical determinant of the final polymer's properties and

performance. This guide provides a detailed comparison of polymers derived from two

functional acrylic monomers: 2-chloroethyl acrylate (CEA) and hydroxyethyl acrylate (HEA).

While poly(hydroxyethyl acrylate) (PHEA) is a well-established hydrophilic polymer with

extensive use in biomedical applications, poly(2-chloroethyl acrylate) (PCEA) presents a

reactive platform for further functionalization, offering a different set of advantages and

challenges. This comparison aims to provide researchers, scientists, and drug development

professionals with a comprehensive overview to inform their material selection process.

Executive Summary
This guide delves into the key differences in the physicochemical properties, synthesis, and

potential applications of polymers synthesized from 2-chloroethyl acrylate and hydroxyethyl

acrylate. PHEA is renowned for its hydrophilicity, biocompatibility, and use in hydrogels. In

contrast, PCEA is a more hydrophobic polymer with a reactive chloroethyl group, which allows

for post-polymerization modification to introduce a variety of functionalities. The choice

between these two monomers will largely depend on the desired balance between inherent

polymer properties and the need for subsequent chemical modification.

Monomer and Polymer Structures
The distinct functionalities of the monomers, a hydroxyl group in HEA versus a chloroethyl

group in CEA, lead to polymers with fundamentally different characteristics.
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Hydroxyethyl Acrylate (HEA) Poly(hydroxyethyl acrylate) (PHEA)

2-Chloroethyl Acrylate (CEA) Poly(2-chloroethyl acrylate) (PCEA)

CH₂=CH-C(=O)O-CH₂-CH₂-OH -[CH₂-CH(C(=O)O-CH₂-CH₂-OH)]n-
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To cite this document: BenchChem. [A Comparative Guide to Polymers: 2-Chloroethyl
Acrylate vs. Hydroxyethyl Acrylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1583066#2-chloroethyl-acrylate-vs-hydroxyethyl-
acrylate-in-polymer-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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